Cas no 2228132-30-5 (2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid
• CAS No: 2228132-30-5
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6131951
• PubChem ID: 165971623
• Update Time: 2025-07-23

2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid
• 2-amino-2-[1-(2-fluoro-5-methylphenyl)cyclopropyl]acetic acid
• EN300-1767425
• 2228132-30-5

• Inchi： 1S/C12H14FNO2/c1-7-2-3-9(13)8(6-7)12(4-5-12)10(14)11(15)16/h2-3,6,10H,4-5,14H2,1H3,(H,15,16)
• InChI Key： NLYXMBBZYNZIGC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid

Professional Introduction to 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic Acid (CAS No. 2228132-30-5)

2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid, with the CAS number 2228132-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its fluoro-substituted aromatic ring and cyclopropyl side chain, contribute to its distinctive chemical and pharmacological properties.

The synthesis of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid involves a series of sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The presence of the fluoro group at the para position relative to the methyl group on the aromatic ring enhances the compound's metabolic stability and binding affinity to biological targets. This feature is particularly valuable in drug design, as it can improve the compound's bioavailability and reduce susceptibility to enzymatic degradation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammatory and immunomodulatory pathways. 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid has been investigated for its potential role in modulating these pathways due to its structural similarity to known bioactive molecules. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory response.

The pharmacological profile of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid has been further explored through in vitro and in vivo experiments. These studies have highlighted its ability to inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Additionally, the compound has shown potential in reducing oxidative stress, a common feature in various pathological conditions.

The structural integrity of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid is also influenced by its solubility characteristics, which are critical for formulating effective pharmaceutical products. The presence of both polar (amino and carboxylic acid) and non-polar (cyclopropyl and aromatic) functional groups allows for reasonable solubility in both aqueous and organic solvents, facilitating its use in diverse formulation strategies.

Advances in computational chemistry have enabled researchers to predict the biological activity of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid with greater accuracy. Molecular docking studies have identified potential binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data, allowing for a more comprehensive understanding of the compound's pharmacological effects.

The development of novel synthetic methodologies has also played a crucial role in optimizing the production of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid. Recent innovations in catalytic processes have improved yield and purity, making it more feasible for large-scale applications. Such advancements are essential for ensuring the cost-effectiveness and sustainability of pharmaceutical manufacturing.

The potential therapeutic applications of 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid extend beyond inflammation management. Its structural features make it a versatile scaffold for designing molecules with enhanced selectivity and reduced side effects. Ongoing research is exploring its efficacy in treating conditions such as pain syndromes, neurodegenerative disorders, and autoimmune diseases.

The regulatory landscape for approving new pharmaceuticals continues to evolve, emphasizing safety, efficacy, and environmental sustainability. As such, rigorous testing protocols must be followed to ensure that compounds like 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid meet stringent quality standards before they can be commercialized. This includes comprehensive toxicological assessments and long-term studies to evaluate their impact on human health and ecosystems.

In conclusion, 2-amino-2-1-(2-fluoro-5-methylphenyl)cyclopropylacetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and medicinal chemists in harnessing novel compounds for therapeutic purposes. As research progresses, this molecule is poised to contribute valuable insights into disease mechanisms and treatment strategies.